Cas no 2227748-02-7 ((2S)-4-(3-ethynylphenyl)butan-2-ol)

• Product Name: (2S)-4-(3-ethynylphenyl)butan-2-ol
• CAS No: 2227748-02-7
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6419877
• PubChem ID: 165672035
• Update Time: 2025-11-01

(2S)-4-(3-ethynylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-ethynylphenyl)butan-2-ol
• EN300-1768963
• 2227748-02-7

• Inchi： 1S/C12H14O/c1-3-11-5-4-6-12(9-11)8-7-10(2)13/h1,4-6,9-10,13H,7-8H2,2H3/t10-/m0/s1
• InChI Key： FJSWFITZTAZIJS-JTQLQIEISA-N
• SMILES： O[C@@H](C)CCC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(3-ethynylphenyl)butan-2-ol

Introduction to (2S)-4-(3-ethynylphenyl)butan-2-ol (CAS No. 2227748-02-7)

(2S)-4-(3-ethynylphenyl)butan-2-ol (CAS No. 2227748-02-7) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a butan-2-ol moiety substituted with a 3-ethynylphenyl group, which imparts specific stereochemical and electronic properties that are of great interest to researchers.

The chiral center in (2S)-4-(3-ethynylphenyl)butan-2-ol plays a crucial role in its biological activity and interactions with biological systems. Chirality is a fundamental concept in organic chemistry, where molecules that are mirror images of each other (enantiomers) can exhibit different biological activities. The (S)-configuration of this compound has been shown to have distinct properties compared to its (R)-enantiomer, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of (2S)-4-(3-ethynylphenyl)butan-2-ol in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively modulate specific neurotransmitter receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability of (2S)-4-(3-ethynylphenyl)butan-2-ol to cross the blood-brain barrier and target these receptors makes it a promising lead compound for further investigation.

In addition to its potential therapeutic applications, (2S)-4-(3-ethynylphenyl)butan-2-ol has also been explored for its use in chemical synthesis and materials science. The presence of the ethynyl group provides a versatile handle for further functionalization through click chemistry reactions, which are widely used in the synthesis of complex molecules and the development of novel materials. This feature has led to its use in the preparation of conjugated polymers and other advanced materials with unique optical and electronic properties.

The synthesis of (2S)-4-(3-ethynylphenyl)butan-2-ol has been optimized using various methodologies, including asymmetric catalysis and organocatalysis. These synthetic routes have been designed to achieve high enantiomeric purity, which is essential for its biological applications. One notable approach involves the use of chiral catalysts that selectively promote the formation of the (S)-enantiomer, ensuring that the final product meets the stringent requirements for pharmaceutical development.

The physicochemical properties of (2S)-4-(3-ethynylphenyl)butan-2-ol have been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, solubility, and stability, which are critical parameters for its use in both research and industrial settings.

In terms of safety and environmental impact, (2S)-4-(3-ethynylphenyl)butan-2-ol is generally considered safe when handled under appropriate laboratory conditions. However, as with any chemical compound, proper safety protocols should be followed to ensure the well-being of researchers and the environment. This includes using personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to local regulations.

The future prospects for (2S)-4-(3-ethynylphenyl)butan-2-ol are promising, with ongoing research aimed at further elucidating its biological mechanisms and optimizing its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield new insights into this compound's behavior and lead to the development of innovative treatments for various diseases.

In conclusion, (2S)-4-(3-ethynylphenyl)butan-2-ol (CAS No. 2227748-02-7) is a multifaceted compound with significant potential in both research and practical applications. Its unique structural features, chiral nature, and versatile synthetic routes make it an exciting subject for further investigation in the fields of organic chemistry, medicinal chemistry, and materials science.